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Compound of Interest

Compound Name: Pyridine-2-carboxylic anhydride

Cat. No.: B102562 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pyridine-2-carboxylic anhydride, also

known as picolinic anhydride. It covers the compound's physicochemical properties, synthesis

methodologies, and core reactivity. This document is intended to serve as a comprehensive

resource for professionals in chemical research and pharmaceutical development.

Properties of Pyridine-2-Carboxylic Anhydride
Pyridine-2-carboxylic anhydride is a reactive derivative of picolinic acid, primarily used as an

acylating agent in organic synthesis. Its key physical and chemical properties are summarized

below.

Physicochemical Data
Quantitative data for pyridine-2-carboxylic anhydride is crucial for its application in controlled

chemical reactions. The following table outlines its key properties.
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Property Value Source(s)

CAS Number 16837-39-1 [1][2][3]

Molecular Formula C₁₂H₈N₂O₃ [2][4]

Molecular Weight 228.20 g/mol [1][2]

Melting Point 124 °C [3][4]

Boiling Point (Predicted) 412.3 ± 20.0 °C [4]

Density (Predicted) 1.317 ± 0.06 g/cm³ [4]

Exact Mass 228.05349212 Da [2]

Topological Polar Surface Area 69.2 Å² [2]

IUPAC Name
pyridine-2-carbonyl pyridine-2-

carboxylate
[2]

Synonyms

Picolinic anhydride, 2-

Pyridinecarboxylic acid

anhydride

[2][3]

Chemical Reactivity
The primary chemical utility of pyridine-2-carboxylic anhydride stems from its nature as a

reactive acylating agent.[5] Like other carboxylic anhydrides, it readily participates in

nucleophilic acyl substitution reactions.

Key aspects of its reactivity include:

Acylation: It is an effective reagent for the acylation of nucleophiles such as alcohols,

phenols, and amines. The reaction involves the transfer of a picolinoyl group to the

nucleophile, forming a corresponding ester or amide and one equivalent of picolinic acid as a

byproduct.[5][6]

Electrophilicity: The two carbonyl carbons are electrophilic centers. While generally less

reactive than the corresponding acyl chloride, the anhydride is reactive enough for most
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acylation purposes and is often preferred due to its easier handling and more moderate

reactivity.[7]

Leaving Group: The leaving group in these reactions is a carboxylate anion (picolinate),

which is stabilized by resonance, making it a good leaving group.

Moisture Sensitivity: Pyridine-2-carboxylic anhydride is sensitive to moisture and will

hydrolyze to form two equivalents of picolinic acid. Therefore, it must be handled under

anhydrous conditions to maintain its integrity.

Synthesis of Pyridine-2-Carboxylic Anhydride
The synthesis of symmetric anhydrides like pyridine-2-carboxylic anhydride is most

commonly achieved through the dehydration of the parent carboxylic acid.[8] Various

dehydrating agents can be employed for this purpose, with the choice of reagent influencing

reaction conditions and yield.

General Synthesis Pathway
The overall transformation involves the condensation of two molecules of picolinic acid with the

elimination of one molecule of water.

Caption: General synthesis of pyridine-2-carboxylic anhydride.

Experimental Protocol: Synthesis using
Dicyclohexylcarbodiimide (DCC)
This protocol describes a representative method for synthesizing pyridine-2-carboxylic
anhydride from picolinic acid using dicyclohexylcarbodiimide (DCC) as the dehydrating agent.

DCC is widely used for forming anhydrides from carboxylic acids.[9][10][11]

Materials and Equipment:

Picolinic acid (Pyridine-2-carboxylic acid)

N,N'-Dicyclohexylcarbodiimide (DCC)
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Anhydrous dichloromethane (CH₂Cl₂) or other suitable aprotic solvent (e.g., carbon

tetrachloride).[11]

Round-bottom flask with magnetic stirrer

Ice bath

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Standard glassware for extraction and purification

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve picolinic acid (2.0 equivalents) in

anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon). Begin

stirring the solution magnetically.

Addition of DCC: Cool the solution in an ice bath. To this stirring solution, add a solution of

DCC (1.0 equivalent) in a minimal amount of anhydrous dichloromethane dropwise over 15-

20 minutes. Maintaining a low temperature is crucial to control the reaction rate.

Reaction: Allow the reaction mixture to slowly warm to room temperature and continue

stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC) by observing the consumption of picolinic acid. A white precipitate of

dicyclohexylurea (DCU), the byproduct of the reaction, will form.

Workup - Removal of Byproduct: Once the reaction is complete, cool the mixture again in an

ice bath to ensure complete precipitation of the DCU. Remove the DCU precipitate by

vacuum filtration, washing the solid with a small amount of cold, anhydrous dichloromethane.

Isolation of Product: Collect the filtrate, which contains the desired pyridine-2-carboxylic
anhydride. Remove the solvent from the filtrate under reduced pressure using a rotary

evaporator.
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Purification (Optional): The resulting crude anhydride can be purified further if necessary.

Recrystallization from a suitable solvent system (e.g., dichloromethane/hexane) can yield the

pure product. The purity should be confirmed by analytical methods such as NMR

spectroscopy or melting point determination.

Safety Note: DCC is a potent allergen and sensitizer. Always handle it with appropriate

personal protective equipment (gloves, safety glasses) in a well-ventilated fume hood.

Applications and Reactivity Workflow
Pyridine-2-carboxylic anhydride is a valuable reagent for introducing the picolinoyl group into

various molecules, a common strategy in medicinal chemistry and materials science. A typical

application is the esterification of an alcohol.

Representative Reaction: Esterification of an Alcohol
The workflow below illustrates the nucleophilic acyl substitution mechanism for the reaction

between pyridine-2-carboxylic anhydride and a generic alcohol (R-OH) to form a picolinate

ester.

Caption: Workflow for the acylation of an alcohol.

This reaction demonstrates the anhydride's utility in forming esters under relatively mild

conditions. A similar pathway is followed for the amidation of primary or secondary amines.[6]

The choice of symmetric anhydrides is often economical as it avoids the potential for mixtures

of products that can arise when using mixed anhydrides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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